4-(2-Benzylbenzoyl)piperazin-2-one

• IUPAC Name: 4-(2-benzylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C18H18N2O2/c21-17-13-20(11-10-19-17)18(22)16-9-5-4-8-15(16)12-14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,21)
• InChI Key: WTJPNAHCFQZAJO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)C2=CC=CC=C2CC3=CC=CC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

4-(2-Benzylbenzoyl)piperazin-2-one, commonly known as BBP, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This molecule belongs to the class of piperazine derivatives and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

BBP acts by inhibiting the reuptake of serotonin, a neurotransmitter that is involved in regulating mood and emotions. This results in an increase in the concentration of serotonin in the synaptic cleft, leading to enhanced neurotransmission and improved mood.
Biochemical and Physiological Effects:
BBP has been shown to have a range of biochemical and physiological effects, including anxiolytic and antidepressant properties. It has also been shown to modulate the activity of various neurotransmitter systems, including the serotonergic, dopaminergic, and noradrenergic systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using BBP in lab experiments is its high selectivity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in various physiological processes. However, one of the limitations of using BBP is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on BBP, including the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of other neurological disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further research is needed to determine the long-term safety and efficacy of BBP for therapeutic use.

Synthesis Methods

The synthesis of BBP involves the reaction of 2-benzylbenzoyl chloride with piperazine in the presence of a base such as sodium hydroxide. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy.

Scientific Research Applications

BBP has been extensively studied for its potential applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor, both of which are targets for the treatment of depression and anxiety.